Cas no 2168719-90-0 ({1-4-(2-methylbutan-2-yl)cyclohexylcyclopropyl}methanamine)

• Product Name: {1-4-(2-methylbutan-2-yl)cyclohexylcyclopropyl}methanamine
• CAS No: 2168719-90-0
• MF: C₁₅H₂₉N
• MW: 223.397464513779
• CID: 6199992
• PubChem ID: 165493123
• Update Time: 2025-10-28

{1-4-(2-methylbutan-2-yl)cyclohexylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-4-(2-methylbutan-2-yl)cyclohexylcyclopropyl}methanamine
• EN300-1451732
• {1-[4-(2-methylbutan-2-yl)cyclohexyl]cyclopropyl}methanamine
• 2168719-90-0

• Inchi： 1S/C15H29N/c1-4-14(2,3)12-5-7-13(8-6-12)15(11-16)9-10-15/h12-13H,4-11,16H2,1-3H3
• InChI Key： NTRGECGSNLUTMQ-UHFFFAOYSA-N
• SMILES： NCC1(CC1)C1CCC(C(C)(C)CC)CC1

Computed Properties

• Exact Mass: 223.229999929g/mol
• Monoisotopic Mass: 223.229999929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26Ų

Additional information on {1-4-(2-methylbutan-2-yl)cyclohexylcyclopropyl}methanamine

Professional Introduction to Compound with CAS No. 2168719-90-0 and Product Name: {1-4-(2-methylbutan-2-yl)cyclohexylcyclopropyl}methanamine

Compound with the CAS number 2168719-90-0 and the product name {1-4-(2-methylbutan-2-yl)cyclohexylcyclopropyl}methanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural configuration, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates a cyclohexyl and cyclopropyl moiety, linked through a methanamine functional group, which contributes to its distinctive chemical properties and reactivity.

The {1-4-(2-methylbutan-2-yl)cyclohexylcyclopropyl}methanamine structure is particularly noteworthy for its ability to interact with biological targets in novel ways. The presence of the 2-methylbutan-2-yl substituent at the cyclohexyl ring enhances the compound's lipophilicity, making it more soluble in lipid-based environments. This characteristic is crucial for drug delivery systems, particularly those designed for oral or transdermal administration. Furthermore, the cyclopropyl group introduces steric hindrance, which can be exploited to modulate binding affinity and selectivity in enzyme or receptor interactions.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular dynamics simulations and quantum mechanical calculations have revealed that {1-4-(2-methylbutan-2-yl)cyclohexylcyclopropyl}methanamine exhibits favorable solubility and stability under physiological conditions. These findings are particularly promising for the development of novel therapeutics targeting diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

In the realm of drug discovery, the structural motifs present in {1-4-(2-methylbutan-2-yl)cyclohexylcyclopropyl}methanamine have been leveraged to design inhibitors of key enzymes involved in disease pathways. For instance, studies have demonstrated that derivatives of this compound can interact with proteases and kinases implicated in cancer progression. The cyclohexylcyclopropyl scaffold provides a rigid core that can be fine-tuned through chemical modifications to optimize binding interactions. This flexibility has allowed researchers to develop highly specific inhibitors with reduced off-target effects.

The synthesis of {1-4-(2-methylbutan-2-yl)cyclohexylcyclopropyl}methanamine presents unique challenges due to its complex stereochemistry. However, recent innovations in synthetic methodologies have made it possible to construct this molecule with high enantiomeric purity. Enantioselective catalysis, particularly using transition metal complexes, has been instrumental in achieving these results. The ability to produce enantiomerically pure forms of this compound is critical for therapeutic applications, as many drugs exhibit markedly different biological activities depending on their stereochemistry.

Preclinical studies have begun to explore the potential therapeutic applications of {1-4-(2-methylbutan-2-yl)cyclohexylcyclopropyl}methanamine. Initial findings suggest that this compound exhibits anti-inflammatory properties comparable to existing therapeutics but with improved bioavailability. Additionally, its interaction with membrane-bound receptors has been investigated, revealing promising results for the treatment of neurological disorders. These early successes have spurred further research into optimizing the pharmacological profile of this compound.

The integration of artificial intelligence (AI) into drug discovery has accelerated the process of identifying novel compounds like 2168719-90-0. AI-driven platforms can analyze vast datasets to predict potential drug candidates based on structural features and biological activity. This approach has already led to the identification of several promising derivatives of {1-4-(2-methylbutan-2-yl)cyclohexylcyclopropyl}methanamine, which are now undergoing further investigation in preclinical models.

Future directions in the study of this compound include exploring its potential as a lead molecule for new drug candidates. By leveraging structure-based drug design techniques, researchers aim to modify the core scaffold of 2168719-90-0 to enhance its therapeutic efficacy and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these laboratory findings into clinical applications.

The development of novel pharmaceuticals relies heavily on advancements in synthetic chemistry and biotechnology. The case of 2168719-90-0 exemplifies how innovative approaches can lead to the discovery of compounds with significant therapeutic potential. As research continues, it is anticipated that derivatives of {1-4-(2-methylbutan-2-yl)cyclohexylcyclopropyl}methanamine will play a crucial role in addressing unmet medical needs across various therapeutic areas.